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Compound of Interest

Compound Name: 4-Chloro-4-methylpentanenitrile

Cat. No.: B1305600

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of nitriles
from tertiary alkyl chlorides, a crucial transformation in organic synthesis for the creation of
guaternary carbon centers. While the direct nucleophilic substitution of tertiary alkyl halides with
cyanide salts via an SN1 mechanism is often challenging and prone to elimination side
reactions, several effective methods have been developed. This guide focuses on two primary,
reliable methods: Lewis acid-catalyzed cyanation using trimethylsilyl cyanide (TMSCN) and a
modern photoinduced copper-catalyzed approach.

Lewis Acid-Catalyzed Cyanation of Tertiary Alkyl
Chlorides with Trimethylsilyl Cyanide

This method, notably developed by Reetz and colleagues, provides a robust pathway to tertiary
alkyl nitriles by activating the tertiary alkyl chloride with a Lewis acid, facilitating the attack of
the cyanide nucleophile from trimethylsilyl cyanide. Tin(IV) chloride (SnCl4) is a commonly
employed Lewis acid for this transformation.

Reaction Principle

The reaction proceeds through the formation of a carbocation intermediate upon coordination
of the Lewis acid to the chlorine atom of the tertiary alkyl chloride. This carbocation is then
trapped by the cyanide nucleophile from TMSCN.
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Experimental Protocol: Synthesis of 2,2-

Dimethylpropanenitrile (Pivalonitrile) from tert-Butyl
Chloride

Materials:

tert-Butyl chloride

o Trimethylsilyl cyanide (TMSCN)

o Tin(IV) chloride (SnCl4)

o Anhydrous dichloromethane (CH2CI2)

 Ice water

¢ 10% aqueous sodium bicarbonate (NaHCO3) solution
e Anhydrous sodium sulfate (Na2S04)

e Nitrogen gas (N2)

o Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser,
etc.)

Magnetic stirrer
Procedure:[1]

 In adry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer, dissolve tert-
butyl chloride (1.0 eq) and trimethylsilyl cyanide (1.5 eq) in anhydrous dichloromethane.

o Under a nitrogen atmosphere, slowly add tin(IV) chloride (0.3 eq) to the stirred solution at
room temperature. The addition can be slightly exothermic.

« Stir the reaction mixture at room temperature for 24-38 hours. The progress of the reaction
can be monitored by 1H NMR spectroscopy by observing the disappearance of the tert-butyl
chloride signal and the appearance of the pivalonitrile signal.
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e Upon completion, pour the reaction mixture into ice water and stir vigorously.

o Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

o Combine the organic layers and wash with a 10% aqueous sodium bicarbonate solution.

e Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure.

 Purify the crude product by distillation to obtain pure 2,2-dimethylpropanenitrile.

Data Presentation

The following table summarizes the yields of various tertiary alkyl nitriles synthesized using the

SnCl4-catalyzed cyanation of the corresponding tertiary alkyl chlorides with TMSCN.

Tertiary Alkyl

. Product Lewis Acid Solvent Yield (%)
Chloride
2,2-
tert-Butyl ]
] Dimethylpropane  SnCl4 CH2CI2 85
chloride o
nitrile
1-
1-Adamantyl
] Adamantanecarb  SnCl4 CH2CI2 92
chloride o
onitrile
1-Chloro-1- 1-
methylcyclohexa  Methylcyclohexa  SnCl4 CH2CI2 78
ne ne-1-carbonitrile
2,2-
2-Chloro-2- ) )
Dimethylbutaneni  SnCl4 CH2CI2 81
methylbutane

trile

Table 1: Yields of tertiary alkyl nitriles prepared by SnCl4-catalyzed cyanation.

Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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